![molecular formula C6H9N3O B143753 N,1-dimethyl-1H-imidazole-4-carboxamide CAS No. 129993-50-6](/img/structure/B143753.png)
N,1-dimethyl-1H-imidazole-4-carboxamide
Overview
Description
“N,1-dimethyl-1H-imidazole-4-carboxamide” is a compound with the molecular formula C6H9N3O . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .Molecular Structure Analysis
The molecular structure of “N,1-dimethyl-1H-imidazole-4-carboxamide” involves an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . The presence of the N-1 nitrogen in the imidazole structure makes it tautomer, which becomes evident in non-symmetrically substituted compounds .Chemical Reactions Analysis
Imidazole is a versatile structure in its construction/functionalization and can be considered a rich source of chemical diversity . It acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes .Physical And Chemical Properties Analysis
“N,1-dimethyl-1H-imidazole-4-carboxamide” has a molecular weight of 139.16 g/mol . It is also known as 1, 3-diazole and contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom .Scientific Research Applications
N,1-dimethyl-1H-imidazole-4-carboxamide: A Comprehensive Analysis of Scientific Research Applications:
Antimicrobial Activity
Imidazole derivatives are known for their broad spectrum of pharmacological activities, including antimicrobial potential. They can function as active agents against various bacterial and fungal infections .
Antitumor Potential
Some imidazole compounds have shown promise in antitumor activity. They are evaluated for their effectiveness against different cancer cell lines, indicating potential applications in cancer research and therapy .
Catalysis
Imidazole derivatives can serve as catalysts in chemical reactions. Their role in facilitating reactions makes them valuable in synthetic chemistry and industrial processes .
Synthesis of Functional Molecules
These compounds are key components in the regiocontrolled synthesis of substituted imidazoles, which are used in a variety of everyday applications .
Organic Synthesis
The use of N-heterocyclic carbenes (NHC) derived from imidazoles as ligands and organocatalysts has become commonplace in modern organic synthesis .
Polymorphism Studies
Imidazole derivatives exhibit temperature-dependent polymorphism, which is useful for studying crystallographic symmetry conversions and material properties .
Future Directions
Imidazole has become an important synthon in the development of new drugs . The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable . Therefore, “N,1-dimethyl-1H-imidazole-4-carboxamide” and its derivatives may have potential applications in the development of new therapeutic agents.
properties
IUPAC Name |
N,1-dimethylimidazole-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-7-6(10)5-3-9(2)4-8-5/h3-4H,1-2H3,(H,7,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDIARKOFXBRNIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CN(C=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80561346 | |
Record name | N,1-Dimethyl-1H-imidazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80561346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,1-dimethyl-1H-imidazole-4-carboxamide | |
CAS RN |
129993-50-6 | |
Record name | N,1-Dimethyl-1H-imidazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80561346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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